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Compound of Interest

Compound Name: 3,5-Dibromo-4-chloroaniline
CAS No.: 35754-04-2
Cat. No.: B2382489
- 7

3,5-Dibromo-4-chloroaniline is a polyhalogenated aromatic amine. Its structure suggests a
crystalline solid with low water solubility, characteristic of this chemical class. Understanding its
fundamental properties is the first step in a thorough risk assessment.

Property Value Source

IUPAC Name 3,5-dibromo-4-chloroaniline PubChem[1]
Molecular Formula CeHa4Br2CIN PubChem[1]
Molecular Weight 285.36 g/mol PubChem[1]
CAS Number 35754-04-2 PubChem[1]
Canonical SMILES C1=C(C=C(C(=C1BnClBr)N PubChem[1]
InChiKey STUCDIFRZFSHTE- PubChem[1]
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Inferred Hazard Identification and Classification

The primary hazards of 3,5-Dibromo-4-chloroaniline can be inferred from well-documented,
structurally similar compounds. Halogenated anilines are known for their systemic toxicity,
potential carcinogenicity, and environmental hazards. The following table synthesizes the GHS
classifications from several analogs to build a predicted hazard profile.
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Predicted Classification .
. Rationale Based on
Hazard Class for 3,5-Dibromo-4-
. Structural Analogs
chloroaniline

4-Chloroaniline is Category 3
(Toxic if swallowed)[2][3]. 3-
Bromo-4-chloroaniline and 4-
) Bromo-3-chloroaniline are
o Category 3 or 4 (Toxic or )
Acute Toxicity, Oral ] noted as Harmful if
Harmful if swallowed)

swallowed[4][5]. The presence
of multiple halogen
substituents warrants a high

degree of caution.

4-Chloroaniline is Category 3
(Toxic in contact with skin)[2]
o [3]. 4-Bromoaniline is also
o Category 3 (Toxic in contact » o
Acute Toxicity, Dermal ) ) classified as toxic in contact
with skin) ) ) )

with skin[6]. Dermal absorption
is a significant route of

exposure for anilines.[7]

4-Chloroaniline is Category 3
(Toxic if inhaled)[2][3]. Harmful
) if inhaled is noted for 4-Bromo-
o ) Category 3 or 4 (Toxic or N
Acute Toxicity, Inhalation o 3-chloroaniline and 3-Bromo-4-
Harmful if inhaled) N ]
chloroaniline[4][5]. As a solid,
the primary inhalation risk is

from dust.

This is a common hazard for
i o Category 1 (May cause an N L
Skin Sensitization i ) ) anilines. 4-Chloroaniline is a
allergic skin reaction) _ .
known skin sensitizer[2][3][7].

Carcinogenicity Suspected Carcinogen This is a critical concern. 4-
(Category 1B or 2) Chloroaniline is classified as a
Category 1B carcinogen (May
cause cancer)[2][3] and is
listed by IARC as Group 2B

(Possibly carcinogenic to
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humans)[7]. The carcinogenic
potential of halogenated

anilines is well-established.

Specific Target Organ Toxicity
(Repeated Exposure)

May cause damage to organs
(spleen, liver, kidneys, blood)
through prolonged or repeated

exposure

Repeated exposure to 4-
chloroaniline affects the blood,
liver, spleen, and kidneys. This
is often linked to
methemoglobinemia, a

condition where the blood's

ability to carry oxygen is
reduced[7][8].

Halogenated aromatics are

) notoriously persistent and toxic
Category 1 (Very toxic to ) ) ) )
) o o ] ) in aquatic environments. This
Aquatic Toxicity aquatic life with long lasting S )
classification is consistent
effects) )
across analogs like 4-

chloroaniline[2][3][7].

Proactive Risk Management: Exposure Controls and
Personal Protection

Given the high inferred toxicity, a multi-layered approach to exposure control is mandatory. The
causality is clear: engineering controls are the primary barrier, and PPE serves as the essential

secondary defense.

Engineering Controls: The First Line of Defense

e Chemical Fume Hood: All work involving weighing, transferring, or handling 3,5-Dibromo-4-
chloroaniline powder or its solutions must be conducted within a certified chemical fume
hood. This is non-negotiable and directly mitigates the risk of inhaling toxic dust or vapors.

o Ventilation: The laboratory must be well-ventilated to prevent the accumulation of any fugitive

emissions.[9]
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» Designated Area: Establish a designated area within the lab specifically for working with this

compound to prevent cross-contamination.

Personal Protective Equipment (PPE): A Self-Validating
System

The choice of PPE must be deliberate and based on the specific experimental task.
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Task Assessment

Start: Handling
3,5-Dibromo-4-chloroaniline

Identify Experimental Task

Solid PowderLiquid Handling “\Reaction Conditions

selection Logic

Running Reaction
(Heated or Pressurized)

Weighing Solid

Preparing Solution

Required| PPE Ensemble

: Baseline PPE: .
Baseline PPE + o Baseline PPE +
, - Nitrile Gloves (Double) .
- Face Shield - Safety Goggles - Face Shield

- Disposable Sleeves - Chemical-Resistant Apron

- Full-Length Lab Coat

Response Actions

1. Don Full PPE
2. Cover with Inert Absorbent
Assessment Small & Contained 3. Collect in Sea]ed Container
4. Decontaminate Area
Assess Spill Size Large or Uncontained 1. Evacuate Immediate Area
& Location 2. Alert Others & EHS
3. Secure the Area

Spill Incident

>

4. Do Not Attempt Cleanup
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Click to download full resolution via product page
Caption: Decision-making flowchart for spill response.
First Aid Measures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention. [10]* Skin
Contact: Immediately remove all contaminated clothing. Wash the affected area thoroughly
with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.
[10]* Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer
oxygen. If the victim is not breathing, perform artificial respiration. Seek immediate medical
attention. [10]* Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give
anything by mouth to an unconscious person. Seek immediate medical attention. [10]

Waste Disposal

All waste containing 3,5-Dibromo-4-chloroaniline, including contaminated PPE, spill cleanup
materials, and empty containers, must be treated as hazardous waste.

o Collect waste in a dedicated, sealed, and clearly labeled hazardous waste container.

o Disposal must be handled by a licensed environmental waste management company, in
strict accordance with all local, state, and federal regulations. [9]Based on analogs like p-
chloroaniline, it may fall under specific EPA waste numbers (e.g., P024), requiring
specialized disposal procedures. [7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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